Cas no 161467-12-5 (3-Methoxyazulene-1,5-dione)

• Product Name: 3-Methoxyazulene-1,5-dione
• CAS No: 161467-12-5
• MF: C₁₁H₈O₃
• MW: 188.179423332214
• CID: 2780397
• PubChem ID: 14936243
• Update Time: 2025-04-21

3-Methoxyazulene-1,5-dione Chemical and Physical Properties

Names and Identifiers

• 161467-12-5
• 3-Methoxyazulene-1,5-dione
• DTXSID20565722

• Inchi： 1S/C11H8O3/c1-14-11-6-10(13)8-4-2-3-7(12)5-9(8)11/h2-6H,1H3
• InChI Key： GYXWRQCCEZDSSL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C2=CC=CC(C=C21)=O)=O

Computed Properties

• Exact Mass: 188.047344113Da
• Monoisotopic Mass: 188.047344113Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.4Ų